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Compound of Interest

2-(Methylamino)cyclohexanone
Compound Name:

hydrochloride
CAS No.: 23148-86-9
Cat. No.: B1357846

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the analytical methodologies and
spectroscopic techniques employed in the structural elucidation of 2-
(methylamino)cyclohexanone hydrochloride and its analogs. While specific experimental
data for 2-(methylamino)cyclohexanone hydrochloride is not readily available in the public
domain, this document outlines the fundamental principles and experimental workflows for its
characterization. The guide leverages data from closely related compounds to illustrate the
application of these techniques in determining the molecular structure and purity of
arylcyclohexylamines.

Physicochemical Properties
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The foundational step in structural elucidation involves determining the basic physicochemical
properties of the compound. For 2-(methylamino)cyclohexanone hydrochloride, these
properties are established through computational models and comparison with related

structures.
Property Value Source
Molecular Formula C7H14CINO PubChem[1]
Molecular Weight 163.64 g/mol PubChem[1]

2-(methylamino)cyclohexan-1-
IUPAC Name ) PubChem[1]
one;hydrochloride

CAS Number 23148-86-9 PubChem[1]

Spectroscopic Analysis

Spectroscopic methods are paramount in piecing together the molecular structure of a
compound. The following sections detail the expected techniques and provide illustrative data
from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the carbon-hydrogen framework of
a molecule. Both *H and 3C NMR are essential for a complete structural assignment.

Table 2.1: 'H NMR Data for 2-(2-fluorophenyl)-2-(methylamino)-cyclohexanone hydrochloride in
D20
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Chemical Shift (3)

opm Multiplicity Number of Protons  Assignment
7.45-7.32 m 4H Ar-H

3.21 S 3H N-CHs
2.85-2.65 m 2H Cyclohexanone
2.10-1.80 m 6H Cyclohexanone
Data from

BenchChem for a

related compound.[2]

Table 2.2: 13C NMR Data for 2-(2-fluorophenyl)-2-(methylamino)-cyclohexanone hydrochloride

in D20
Chemical Shift (8) ppm Assighment
210.5 C=0
160.1 C-F
128.9-115.7 Ar-C
55.2 N-CHs
42.1-25.3 Cyclohexanone

Data from BenchChem for a related compound.

[2]

Table 2.3: 3C NMR Data for 2-dimethylaminomethyl-cyclohexanone hydrochloride in CDCls
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Chemical Shift (8) ppm Assignment
209.58 C-1
56.80 C-7
46.69 C-2
44.99 C-6
42.26 CHs
41.75 CHs
33.88 C-4
27.70 C-3
24.70 C-5

Data from an experimental synthesis of a

related compound.[3]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Table 2.4: IR Spectral Data for 2-dimethylaminomethyl-cyclohexanone hydrochloride

Wavenumber (cm~?) Assignment

3068, 3020 N-H valence

2932, 2858 C-H valence, alkane
1698 C=0 valence, ketone

Data from an experimental synthesis of a

related compound.[3]

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in confirming the molecular formula and identifying structural motifs.

Table 2.5: Predicted Fragmentation for Arylcyclohexylamines

Fragmentation Pathway Description

L f Alkvlamino G Cleavage of the bond between the
0SS 0 amino Grou
’ P cyclohexanone ring and the amino group.

Fission of the cyclohexanone ring, leading to

Ring Opening ]

various smaller fragments.

In phenyl-substituted analogs, cleavage of the
Loss of Phenyl Group bond connecting the phenyl and cyclohexanone

rings.

General fragmentation patterns observed in

related compounds.

Experimental Protocols

The following are detailed methodologies for the key experiments involved in the structural

elucidation of a compound like 2-(methylamino)cyclohexanone hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of a
suitable deuterated solvent (e.g., D20, CDCIs, or DMSO-ds). The choice of solvent depends
on the solubility of the compound.

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped
with a broadband probe.

'H NMR Acquisition:

o Acquire a one-dimensional proton spectrum.
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o Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds,
and a sufficient number of scans to achieve a good signal-to-noise ratio.

o Integrate the signals to determine the relative number of protons.

e 13C NMR Acquisition:
o Acquire a one-dimensional carbon spectrum using a proton-decoupled pulse sequence.
o Alonger relaxation delay (e.g., 2-5 seconds) may be necessary for quaternary carbons.

o Attached proton test (APT) or Distortionless Enhancement by Polarization Transfer
(DEPT) experiments can be performed to differentiate between CH, CHz, and CHs groups.

e 2D NMR Experiments (Optional but Recommended):
o COSY (Correlation Spectroscopy): To establish proton-proton coupling networks.

o HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly
attached carbons.

o HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond)
correlations between protons and carbons, which is crucial for connecting different
fragments of the molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy

e Sample Preparation:

o Solid State (KBr Pellet): Mix a small amount of the sample (1-2 mg) with dry potassium
bromide (KBr) powder (100-200 mg). Grind the mixture to a fine powder and press it into a
thin, transparent pellet using a hydraulic press.

o Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto
the ATR crystal.

 Instrumentation: Use a Fourier-transform infrared spectrometer.
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o Data Acquisition:

o Record a background spectrum of the empty sample compartment (or the clean ATR
crystal).

o Record the sample spectrum over a typical range of 4000-400 cm~1.

o The final spectrum is presented as percent transmittance or absorbance versus

wavenumber.

Mass Spectrometry (MS)

o Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent
(e.g., methanol, acetonitrile).

¢ Instrumentation: A variety of mass spectrometers can be used, such as those with
Electrospray lonization (ESI) or Electron Impact (El) sources, coupled to a mass analyzer
(e.g., Quadrupole, Time-of-Flight (TOF), or Orbitrap).

o Data Acquisition:

o ESI-MS: Introduce the sample solution into the ESI source. This soft ionization technique
is ideal for determining the molecular weight of the intact molecule, often observed as the
[M+H]* ion.

o EI-MS: This higher-energy technique causes fragmentation of the molecule. The resulting
fragmentation pattern provides valuable structural information.

o High-Resolution Mass Spectrometry (HRMS): Provides a highly accurate mass
measurement, which can be used to determine the elemental composition of the molecule

and its fragments.

Visualization of Workflows and Relationships

The following diagrams illustrate the logical flow of the structural elucidation process and the
relationships between the different analytical techniques.
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Caption: General workflow for the structural elucidation of a novel compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. Making sure you're not a bot! [oc-praktikum.de]

e To cite this document: BenchChem. [Structural Elucidation of 2-(Methylamino)cyclohexanone
Hydrochloride: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357846/docs#structural-elucidation-of-2-
methylamino-cyclohexanone-hydrochloride-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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